Cas no 1822463-67-1 (Acetyloxy Lacosamide)

• Product Name: Acetyloxy Lacosamide
• CAS No: 1822463-67-1
• MF: C₁₄H₁₈N₂O₄
• MW: 278.303723812103
• CID: 4764891
• PubChem ID: 67362184
• Update Time: 2025-08-04

Acetyloxy Lacosamide Chemical and Physical Properties

Names and Identifiers

• Acetyloxy Lacosamide
• 2-(Acetylamino)-3-(acetyloxy)-N-(phenylmethyl)propanamide (ACI)
• 1822463-67-1
• SCHEMBL2318845
• MFCD24386423
• Acetyloxy Lacosamide; Propanamide, 2-(acetylamino)-3-(acetyloxy)-N-(phenylmethyl)-; (2?)-2-Acetamido-3-(benzylamino)-3-oxopropyl Acetate
• SY265475

• Inchi： 1S/C14H18N2O4/c1-10(17)16-13(9-20-11(2)18)14(19)15-8-12-6-4-3-5-7-12/h3-7,13H,8-9H2,1-2H3,(H,15,19)(H,16,17)
• InChI Key： KQGUKRMTHAVMFN-UHFFFAOYSA-N
• SMILES： O=C(C)OCC(C(NCC1C=CC=CC=1)=O)NC(C)=O

Computed Properties

• Exact Mass: 278.12665706g/mol
• Monoisotopic Mass: 278.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 84.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Acetyloxy Lacosamide

Acetyloxy Lacosamide: A Comprehensive Overview

Acetyloxy Lacosamide, also known by its CAS number 1822463-67-1, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. Recent advancements in synthetic methodologies and characterization techniques have further enhanced our understanding of its properties and functionalities.

The synthesis of Acetyloxy Lacosamide involves a multi-step process that typically begins with the preparation of intermediate compounds. Researchers have explored various strategies, including nucleophilic substitution, condensation reactions, and catalytic processes, to optimize the synthesis pathway. The use of eco-friendly catalysts and solvent systems has become a focal point in recent studies, aligning with the global trend toward sustainable chemistry.

Acetyloxy Lacosamide exhibits remarkable thermal stability and mechanical strength, making it a promising candidate for high-performance materials. Its ability to form robust cross-linked networks has been leveraged in the development of advanced composites and thermosetting polymers. These materials find applications in aerospace, automotive industries, and electronic devices where durability and resistance to harsh conditions are critical.

In terms of chemical structure, Acetyloxy Lacosamide consists of a lactam ring with an acetyloxy substituent. This functional group imparts unique reactivity and compatibility with other chemical systems. Recent studies have highlighted its potential as a precursor for bio-based materials, given its ability to undergo enzymatic modifications under controlled conditions.

The characterization of Acetyloxy Lacosamide has been significantly aided by modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, Fourier-transform infrared (FTIR) spectroscopy, and X-ray diffraction (XRD). These methods provide insights into its molecular structure, crystallinity, and phase behavior, which are crucial for optimizing its performance in practical applications.

One of the most exciting developments involving Acetyloxy Lacosamide is its role in drug delivery systems. Researchers have demonstrated that it can serve as a biocompatible polymer for encapsulating therapeutic agents, offering controlled release profiles and enhanced bioavailability. This application underscores its potential impact on the pharmaceutical industry.

In conclusion, Acetyloxy Lacosamide, with its CAS number 1822463-67-1, represents a versatile compound with a wide range of applications across multiple disciplines. Ongoing research continues to uncover new avenues for its utilization, ensuring its relevance in both academic and industrial settings. As advancements in synthetic chemistry and material science progress, the future of this compound looks increasingly promising.